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Abstract

3,4-Dimethylheptane, a branched alkane with the chemical formula C9H20, is a colorless
liquid with applications as a solvent and as a component in fuels and lubricants.[1] This
technical guide provides a comprehensive overview of its chemical and physical properties,
structural information, spectroscopic data, and safety considerations. All quantitative data is
presented in structured tables for ease of reference. Furthermore, this document includes a
visualization of its structural representation.

Chemical Structure and Identification

3,4-Dimethylheptane is a saturated hydrocarbon featuring a seven-carbon heptane backbone
with two methyl group substituents at the third and fourth carbon positions.[1] This branched
structure influences its physical and chemical properties.[1] The molecule exists as
stereoisomers due to the two chiral centers at carbons 3 and 4.[2][3]

A logical representation of the identifiers for 3,4-Dimethylheptane is provided below.
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3,4-Dimethylheptane
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Molecular Formula: COH20 ‘ ’ SMILES: CCCC(C)C(C)CC ‘ InChl: 1S/C9H20/C1-5»7-9(4)8(3)6-2/h8-9H‘5-7H2,1-4H3‘ ’ CAS Number: 922-28-1

IUPAC Name: 3,4-dimethylheptane

Click to download full resolution via product page

Figure 1: Chemical Identifiers for 3,4-Dimethylheptane.

Identifier Value Source
IUPAC Name 3,4-dimethylheptane [4]
Molecular Formula C9H20 [4115]
Canonical SMILES CCcCc(c)c(c)ce [4]

InChl=1S/C9H20/c1-5-7-
InChl 9(4)8(3)6-2/h8-9H,5-7H2,1- [4]
4H3

MAKRYGRRIKSDES-
InChlKey [4]
UHFFFAOYSA-N

CAS Number 922-28-1 [4]

Physicochemical Properties

3,4-Dimethylheptane is a colorless, clear liquid at room temperature.[5][6] It is a nonpolar
compound, which dictates its solubility characteristics.[1]
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Property Value Unit Source
Molecular Weight 128.26 g/mol [5]
Boiling Point 140.6 °C [4]
Melting Point -102.89 °C [5]
Density 0.731 g/cm3 [7]
Flash Point 60 °C [5]
Vapor Pressure 7.57 mmHg at 25°C [5]
Refractive Index 1.4090-1.4120 [5]

Insoluble in water;
Soluble in ether,

Solubility benzene, acetone, [1][5]
and other nonpolar

organic solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and structural elucidation of 3,4-
Dimethylheptane.

Mass Spectrometry

The mass spectrum of 3,4-Dimethylheptane shows characteristic fragmentation patterns for
branched alkanes. The most abundant peaks (m/z) are observed at 43, 57, and 70.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 3,4-Dimethylheptane exhibits characteristic C-H stretching and bending
vibrations of an alkane. The data is typically acquired using a capillary cell with the neat liquid.

[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Both 1H and 13C NMR spectra are available for 3,4-Dimethylheptane.[8] The 13C NMR
spectrum provides information on the carbon skeleton of the molecule.[4][8]

Synthesis and Reactivity
Synthesis

3,4-Dimethylheptane is typically prepared through the alkylation of alkanes.[5] For instance, it
can be synthesized by the reaction of n-heptane with a methylating agent like methyl chloride
or methyl bromide under appropriate heating conditions.[5]

A simplified workflow for a potential synthesis route is outlined below.

n-Heptane Methyl_Chloride

Alkylation Reaction
(Heating)

3_4 Dimethylheptane

Click to download full resolution via product page
Figure 2: Simplified Synthesis Workflow.

Reactivity

As a saturated alkane, 3,4-Dimethylheptane is relatively inert. It undergoes typical alkane
reactions such as combustion and free-radical halogenation. It is a flammable liquid and should
be handled with care.[5]

Safety and Handling
Hazard Identification
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3,4-Dimethylheptane is a flammable liquid and vapor.[4] It can cause skin irritation and may
be fatal if swallowed and enters the airways due to aspiration hazard.[4] It may also cause
serious eye irritation.[4] Inhalation may lead to acute solvent syndrome, and it is considered a
neurotoxin.[9]

Precautionary Measures

When handling 3,4-Dimethylheptane, appropriate personal protective equipment, including
protective gloves, clothing, and eye/face protection, should be worn.[10] The container should
be kept tightly closed in a well-ventilated place and stored locked up.[10] It is crucial to keep it
away from heat, sparks, open flames, and hot surfaces.[10] In case of fire, appropriate
extinguishing media should be used.[10] If the substance comes into contact with skin or hair,
contaminated clothing should be removed immediately, and the skin should be rinsed with
water.[10]

Conclusion

This technical guide has summarized the core chemical properties and structural aspects of
3,4-Dimethylheptane. The provided data, presented in clear tables and a structural diagram,
offers a valuable resource for researchers, scientists, and professionals in drug development.
The information on its synthesis, reactivity, and safety is essential for its appropriate handling
and application in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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